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Compound of Interest

Compound Name: PF-06733804
CAS No.: 1873373-33-1
Cat. No.: B15617577
Get Quote
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For Researchers, Scientists, and Drug Development Professionals

Abstract

PF-06733804 is a potent and selective pan-Tropomyosin receptor kinase (Trk) inhibitor that has
demonstrated significant potential in preclinical models of pain. This technical guide provides a
comprehensive overview of its chemical structure, properties, mechanism of action, and the
experimental methodologies used for its characterization. The information presented herein is
intended to support further research and development of this and similar compounds.

Chemical Structure and Properties

PF-06733804 is a complex small molecule with the IUPAC name 6-Amino-5-({(3S)-1-[2-(4-
trifluoromethoxyphenyl)acetyl]-4,4-difluoropyrrolidin-3-yl}oxy)-N-methylpyridine-3-carboxamide.
Its chemical and physical properties are summarized in the table below.
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Property Value Reference

6-Amino-5-({(3S)-1-[2-(4-
trifluoromethoxyphenyl)acetyl]-

IUPAC Name 4,4-difluoropyrrolidin-3-yl}oxy)-
N-methylpyridine-3-
carboxamide

Molecular Formula C20H19F5N404
Molecular Weight 474.38 g/mol

CAS Number 1873373-33-1
Appearance White to beige powder
Solubility Soluble in DMSO
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Mechanism of Action and Pharmacological Profile

PF-06733804 functions as a pan-Trk inhibitor, targeting the family of neurotrophin receptors
TrkA, TrkB, and TrkC. These receptors are key mediators of neuronal survival, differentiation,
and synaptic plasticity. Their dysregulation has been implicated in various pathological pain
states. By inhibiting Trk kinases, PF-06733804 effectively blocks the downstream signaling
cascades associated with pain transmission.

In Vitro Potency

The inhibitory activity of PF-06733804 against the Trk kinases was determined using cell-based
assays. The half-maximal inhibitory concentrations (IC50) are presented below.
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Target IC50 (nM)
TrkA 8.4
TrkB 6.2
TrkC 2.2

Off-Target Liability

To assess its potential for cardiotoxicity, the inhibitory activity of PF-06733804 against the
hERG (human Ether-a-go-go-Related Gene) potassium channel was evaluated.

Target IC50 (pM)

hERG >30

The high IC50 value against the hERG channel suggests a low potential for cardiac-related

adverse effects.

Signaling Pathway

The Trk signaling pathway is initiated by the binding of neurotrophins, such as Nerve Growth
Factor (NGF), to the extracellular domain of the Trk receptors. This binding event induces
receptor dimerization and autophosphorylation of specific tyrosine residues in the intracellular
kinase domain. These phosphorylated tyrosines then serve as docking sites for various adaptor
proteins, leading to the activation of multiple downstream signaling cascades, including the
Ras/MAPK, PI3K/AKT, and PLCy pathways. These pathways ultimately regulate gene
expression and cellular responses involved in neuronal function and survival. PF-06733804
exerts its effect by inhibiting the initial autophosphorylation step, thereby blocking all
subsequent downstream signaling.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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